Cas no 11128-94-2 (AMBERLITE IRN-77 500G)

• Product Name: AMBERLITE IRN-77 500G
• CAS No: 11128-94-2
• MF: Styrene-DVB Strongly acidic cation exchange resin
• MW: 0
• MDL: MFCD00145822
• CID: 118782
• Update Time: 2025-08-05

AMBERLITE IRN-77 500G Chemical and Physical Properties

Names and Identifiers

• Amberlite IRN 77
• Cationexchangeresin,strongacidicstyrene909
• Amberlite(R) IRN-77, Ion Exchange Resin, Nuclear grade
• Amberlite? IRN-77
• AMBERLITE® IRN-77, ION EXCHANGE RESIN, NUCLEAR GRADE
• AMberlite
• r IRN-77, ion exchange resin, nuclear grade
• R IRN-77, NUCLEAR GRADE
• amberlite irn-77
• CATION EXCHANGER RESIN IRN-77 H+ AMBERLI
• Cation exchange resin, strong acidic styrene 909
• Cation exchange resin,strong acidic styrene 909
• AmberliteIRN77
• amberliteirn-77
• AMBERLITE IRN-77 500G
• MTO-AMBERLITE IRN-77, 500G
• IRN-77, ion exchange resin, nuclear grade

• MDL： MFCD00145822
• Inchi： No data available
• InChI Key： No data available

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water, acid and alkali and various organic solvents.
• Merck: 14,382
• Vapor Pressure: No data available
• Solubility: Insoluble in water, acid and alkali and various organic solvents.

AMBERLITE IRN-77 500G Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on AMBERLITE IRN-77 500G

Introduction to AMBERLITE IRN-77 500G and Its Applications in Modern Chemical Research

The compound with the CAS number 11128-94-2 is a specialized chemical agent that has garnered significant attention in the field of chemical and biomedical research. This compound, when integrated into advanced materials like the AMBERLITE IRN-77 500G, exhibits remarkable properties that make it invaluable for a variety of applications. AMBERLITE IRN-77 500G is a highly effective adsorbent, widely utilized in the separation and purification of complex mixtures, making it an essential tool in both industrial and laboratory settings.

In recent years, the demand for high-performance adsorbents has surged due to their critical role in environmental remediation, pharmaceutical manufacturing, and biochemical processing. The unique structure of AMBERLITE IRN-77 500G, derived from the compound with CAS number 11128-94-2, allows it to adsorb a wide range of organic and inorganic compounds with high efficiency. This capability is particularly important in the context of developing sustainable and eco-friendly processes, where minimizing waste and maximizing yield are paramount.

One of the most compelling aspects of AMBERLITE IRN-77 500G is its versatility. Researchers have leveraged its adsorptive properties to develop novel methods for the recovery of valuable metals from industrial wastewater, thereby reducing environmental impact while also improving economic efficiency. For instance, studies have demonstrated its effectiveness in capturing rare earth elements, which are crucial for the production of advanced electronics and renewable energy technologies.

The compound with CAS number 11128-94-2, which forms the backbone of AMBERLITE IRN-77 500G, has been extensively studied for its ability to facilitate catalytic reactions. Recent advancements in green chemistry have highlighted its potential as a support material for various catalysts, enabling more efficient and environmentally benign chemical transformations. This has opened up new avenues for the synthesis of complex molecules, including those relevant to pharmaceuticals and agrochemicals.

The application of AMBERLITE IRN-77 500G in drug development is another area where its unique properties shine. Its ability to selectively adsorb target compounds allows for highly pure product isolation, which is essential for meeting stringent pharmaceutical standards. Moreover, its stability under a wide range of conditions makes it suitable for large-scale industrial processes, ensuring consistent quality and performance.

In addition to its industrial applications, AMBERLITE IRN-77 500G has found utility in academic research. Its use as a model system for studying adsorption phenomena has provided valuable insights into fundamental chemical processes. These insights are not only contributing to theoretical advancements but also informing the design of next-generation materials with enhanced functionalities.

The compound with CAS number 11128-94-2 has also been explored for its potential in energy storage applications. Researchers have investigated its role as an electrode material in supercapacitors and batteries, where its high surface area and porosity contribute to improved charge storage capacity. This aligns with global efforts to develop more efficient and sustainable energy solutions.

The future prospects of AMBERLITE IRN-77 500G are promising, with ongoing research focusing on expanding its applications further. Innovations such as functionalizing the adsorbent surface to enhance selectivity or integrating it into smart materials are being actively pursued. These developments are expected to drive further advancements in multiple sectors, from environmental science to nanotechnology.

In conclusion, the combination of the compound with CAS number 11128-94-2 and the product AMBERLITE IRN-77 500G represents a significant advancement in chemical technology. Its broad applicability across various fields underscores its importance as a versatile tool for researchers and industry professionals alike. As our understanding of its properties continues to grow, so too will its role in shaping the future of chemical innovation.